Cas no 896216-09-4 (XJAABBBPKPOFAS-UHFFFAOYSA-N)
XJAABBBPKPOFAS-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
-
- XJAABBBPKPOFAS-UHFFFAOYSA-N
-
- MDL: MFCD03002014
- Inchi: 1S/C20H23N5O5/c1-29-18(27)14-10-15(19(28)30-2)12-16(11-14)23-17(26)13-24-6-8-25(9-7-24)20-21-4-3-5-22-20/h3-5,10-12H,6-9,13H2,1-2H3,(H,23,26)
- InChI Key: XJAABBBPKPOFAS-UHFFFAOYSA-N
- SMILES: C1(N=CC=CN=1)N1CCN(CC1)CC(=O)NC1=CC(=CC(C(OC)=O)=C1)C(OC)=O
XJAABBBPKPOFAS-UHFFFAOYSA-N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163776-1 g |
Methyl 3-(methoxycarbonyl)-5-(2-(4-pyrimidin-2-ylpiperazinyl)acetylamino)benzoate |
896216-09-4 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB163776-5 g |
Methyl 3-(methoxycarbonyl)-5-(2-(4-pyrimidin-2-ylpiperazinyl)acetylamino)benzoate |
896216-09-4 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB163776-10 g |
Methyl 3-(methoxycarbonyl)-5-(2-(4-pyrimidin-2-ylpiperazinyl)acetylamino)benzoate |
896216-09-4 | 10g |
€482.50 | 2023-05-08 | ||
| Key Organics Ltd | MS-8405-1MG |
1,3-dimethyl 5-{2-[4-(pyrimidin-2-yl)piperazin-1-yl]acetamido}benzene-1,3-dicarboxylate |
896216-09-4 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | MS-8405-5MG |
1,3-dimethyl 5-{2-[4-(pyrimidin-2-yl)piperazin-1-yl]acetamido}benzene-1,3-dicarboxylate |
896216-09-4 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | MS-8405-10MG |
1,3-dimethyl 5-{2-[4-(pyrimidin-2-yl)piperazin-1-yl]acetamido}benzene-1,3-dicarboxylate |
896216-09-4 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | MS-8405-20MG |
1,3-dimethyl 5-{2-[4-(pyrimidin-2-yl)piperazin-1-yl]acetamido}benzene-1,3-dicarboxylate |
896216-09-4 | >90% | 20mg |
£76.00 | 2023-04-19 | |
| Key Organics Ltd | MS-8405-50MG |
1,3-dimethyl 5-{2-[4-(pyrimidin-2-yl)piperazin-1-yl]acetamido}benzene-1,3-dicarboxylate |
896216-09-4 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | MS-8405-100MG |
1,3-dimethyl 5-{2-[4-(pyrimidin-2-yl)piperazin-1-yl]acetamido}benzene-1,3-dicarboxylate |
896216-09-4 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| abcr | AB163776-1g |
Methyl 3-(methoxycarbonyl)-5-(2-(4-pyrimidin-2-ylpiperazinyl)acetylamino)benzoate; . |
896216-09-4 | 1g |
€211.30 | 2024-06-10 |
XJAABBBPKPOFAS-UHFFFAOYSA-N Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on XJAABBBPKPOFAS-UHFFFAOYSA-N
Introduction to Compound with CAS No. 896216-09-4 and Product Name: XJAABBBPKPOFAS-UHFFFAOYSA-N
The compound identified by the CAS number 896216-09-4 and the product name XJAABBBPKPOFAS-UHFFFAOYSA-N represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities, making it a subject of extensive investigation in both academic and industrial settings.
At the core of understanding this compound lies its molecular architecture, which is characterized by a complex arrangement of functional groups. These groups contribute to its distinct chemical properties, enabling it to interact with biological targets in novel ways. The synthesis of such compounds often involves sophisticated methodologies that require precise control over reaction conditions and reagent selection. This level of precision is crucial for ensuring the purity and efficacy of the final product.
Recent studies have highlighted the potential of compounds like 896216-09-4 in modulating various biological pathways. For instance, research has shown that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses. These findings are particularly intriguing given the growing interest in developing targeted therapies for chronic inflammatory diseases. The ability of XJAABBBPKPOFAS-UHFFFAOYSA-N to interact with specific enzymatic targets suggests its utility as a lead compound in drug discovery efforts.
The pharmacological profile of 896216-09-4 has been further explored through in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action, as well as its potential side effects. The compound's ability to selectively inhibit certain enzymes without affecting others is a key factor that enhances its therapeutic potential. Such selectivity is often a hallmark of effective pharmaceutical agents and can significantly reduce the risk of adverse reactions.
In addition to its biological activities, the chemical stability of 896216-09-4 is another critical aspect that has been extensively studied. Chemical stability is essential for ensuring the long-term viability of pharmaceutical compounds, as it directly impacts their shelf life and bioavailability. Researchers have employed various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to characterize the compound's structural integrity over time.
The synthesis of XJAABBBPKPOFAS-UHFFFAOYSA-N has also been optimized to maximize yield and minimize byproduct formation. This optimization process involves refining reaction conditions, such as temperature, pressure, and solvent selection, to achieve the most efficient synthetic route. Advances in green chemistry principles have further contributed to these efforts by promoting sustainable practices that reduce environmental impact.
One of the most exciting aspects of 896216-09-4 is its potential application in treating neurological disorders. Preliminary research has indicated that this compound may interact with receptors involved in memory formation and cognitive function. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases worldwide. The ability of XJAABBBPKPOFAS-UHFFFAOYSA-N to modulate these receptors could pave the way for novel therapeutic strategies.
The development of new pharmaceutical agents often involves a multidisciplinary approach, integrating expertise from chemistry, biology, pharmacology, and clinical medicine. The case of 896216-09-4 exemplifies this collaborative effort, as researchers from various fields have contributed to its discovery and characterization. Such interdisciplinary collaboration is essential for translating basic scientific findings into tangible medical breakthroughs.
Looking ahead, the future prospects for 896216-09-4 are promising, with ongoing research aimed at further elucidating its mechanisms of action and exploring new therapeutic applications. Clinical trials are being planned to evaluate its efficacy in treating various conditions, including inflammation-related disorders and neurological diseases. These trials will provide critical data on safety and effectiveness, ultimately determining its potential as a viable therapeutic option.
The regulatory landscape surrounding new pharmaceutical compounds like XJAABBBPKPOFAS-UHFFFAOYSA-N is also an important consideration. Regulatory agencies require rigorous testing to ensure that these compounds are safe and effective before they can be approved for clinical use. Compliance with regulatory guidelines is essential for navigating the complex process of drug development and ensuring patient safety.
In conclusion, the compound identified by CAS number 896216-09-4 represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure, promising biological activities, and potential therapeutic applications make it a subject of considerable interest. As research continues to uncover new insights into its properties and mechanisms of action, XJAABBBPKPOFAS-UHFFFAOYSA-N holds great promise for contributing to the development of novel treatments for various diseases.
896216-09-4 (XJAABBBPKPOFAS-UHFFFAOYSA-N) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)